Cas no 1694022-61-1 (3-{3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}pyridine)

• Product Name: 3-{3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}pyridine
• CAS No: 1694022-61-1
• MF: C₁₁H₁₁BrN₄
• MW: 279.135840654373
• CID: 6303434
• PubChem ID: 136841025
• Update Time: 2025-08-04

3-{3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-{3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}pyridine
• 1694022-61-1
• EN300-1118486
• 3-{3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}pyridine

• Inchi： 1S/C11H11BrN4/c12-9-7-15-16-10(3-5-14-11(9)16)8-2-1-4-13-6-8/h1-2,4,6-7,10,14H,3,5H2
• InChI Key： ZCXPTSKLYDUWHF-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1NCCC2C1C=NC=CC=1

Computed Properties

• Exact Mass: 278.01671g/mol
• Monoisotopic Mass: 278.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.7Ų

Additional information on 3-{3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}pyridine

3-{3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}pyridine: A Comprehensive Overview

The compound with CAS No. 1694022-61-1, commonly referred to as 3-{3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their versatile applications in drug discovery and advanced materials. The pyrazolo[1,5-a]pyrimidine core of this molecule is particularly notable for its structural complexity and potential bioactivity.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel therapeutic agents. The bromo-substituted pyridine moiety in this compound has been shown to exhibit promising activity in various biological assays, including anti-inflammatory and anticancer screens. Researchers have also explored the potential of this compound as a building block for more complex molecular architectures, leveraging its unique electronic properties.

The synthesis of 3-{3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazolo[1,5-a]pyrimidine ring system through cyclization reactions and subsequent bromination to introduce the functional group at the desired position. This compound's synthesis is a testament to the ingenuity of modern chemical synthesis and highlights the importance of precise control over reaction conditions to achieve desired regioselectivity.

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, it serves as a valuable lead compound for drug discovery programs targeting various diseases. Its brominated pyridine group is particularly interesting due to its ability to participate in hydrogen bonding and other non-covalent interactions that are critical for drug-receptor binding. Additionally, researchers have explored its use in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs), where its unique electronic properties could play a pivotal role.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior in various chemical environments. These studies have also shed light on its potential as a precursor for more complex molecules with enhanced functionality.

Furthermore, the pyrazolo[1,5-a]pyrimidine core has been implicated in several bioactive natural products and synthetic compounds with intriguing pharmacological profiles. This has led to increased interest in exploring its role in drug design and development. The integration of this core with other functional groups has opened up new avenues for creating molecules with tailored biological activities.

In conclusion, 3-{3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}pyridine represents a fascinating example of how heterocyclic compounds continue to shape modern chemistry and biology. Its unique structure and versatile properties make it a valuable tool for researchers across multiple disciplines. As ongoing studies uncover new insights into its applications and mechanisms of action, this compound is poised to play an increasingly important role in both academic research and industrial development.